Cas no 2060062-83-9 (2-ethyl-4-(2,2,3,3-tetramethylcyclopropyl)-1,3-thiazole)

• Product Name: 2-ethyl-4-(2,2,3,3-tetramethylcyclopropyl)-1,3-thiazole
• CAS No: 2060062-83-9
• MF: C₁₂H₁₉NS
• MW: 209.350961923599
• MDL: MFCD30499344
• CID: 5154191
• PubChem ID: 125454826
• Update Time: 2025-05-23

2-ethyl-4-(2,2,3,3-tetramethylcyclopropyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• CID 125454826
• Thiazole, 2-ethyl-4-(2,2,3,3-tetramethylcyclopropyl)-
• 2-ethyl-4-(2,2,3,3-tetramethylcyclopropyl)-1,3-thiazole

• MDL： MFCD30499344
• Inchi： 1S/C12H19NS/c1-6-9-13-8(7-14-9)10-11(2,3)12(10,4)5/h7,10H,6H2,1-5H3
• InChI Key： XROJVOWWOYAHIZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C(C)(C)C2(C)C)N=C1CC

Experimental Properties

• Density: 0.997±0.06 g/cm3(Predicted)
• Boiling Point: 263.2±9.0 °C(Predicted)
• pka: 3.62±0.10(Predicted)

Additional information on 2-ethyl-4-(2,2,3,3-tetramethylcyclopropyl)-1,3-thiazole

2-Ethyl-4-(2,2,3,3-Tetramethylcyclopropyl)-1,3-Thiazole: A Comprehensive Overview

2-Ethyl-4-(2,2,3,3-tetramethylcyclopropyl)-1,3-thiazole, identified by the CAS number 2060062-83-9, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a thiazole ring system with a substituted cyclopropane moiety. The thiazole ring, a five-membered heterocycle containing sulfur and nitrogen atoms, is a common structural motif in various bioactive compounds and materials. The presence of the cyclopropane group further enhances the compound's chemical properties, making it a subject of interest for researchers exploring novel materials and drug candidates.

The synthesis of 2-Ethyl-4-(2,2,3,3-tetramethylcyclopropyl)-1,3-thiazole involves a series of well-established organic reactions. Recent advancements in catalytic methods have enabled the efficient construction of the thiazole ring system. For instance, researchers have employed transition metal catalysts to facilitate the coupling reactions necessary for forming the heterocyclic core. The substitution pattern on the thiazole ring is critical for determining its electronic properties and reactivity. The ethyl group at position 2 and the tetramethylcyclopropyl group at position 4 contribute to the compound's steric bulk and electronic characteristics.

Recent studies have highlighted the potential applications of this compound in drug discovery. The thiazole moiety is known to exhibit various bioactivities, including antimicrobial and antitumor properties. Researchers have investigated the ability of 2-Ethyl-4-(2,2,3,3-tetramethylcyclopropyl)-1,3-thiazole to interact with biological targets such as enzymes and receptors. Preliminary results suggest that this compound may possess inhibitory activity against certain protein kinases, which are implicated in various disease states. These findings underscore its potential as a lead compound for developing therapeutic agents.

In addition to its biological applications, this compound has shown promise in materials science. The rigid structure of the cyclopropane group imparts mechanical stability to polymers incorporating this moiety. Recent research has explored its use as a building block for constructing advanced materials with tailored mechanical properties. For example, polymer networks incorporating 2-Ethyl-4-(2,2,3,3-tetramethylcyclopropyl)-1,3-thiazole have exhibited enhanced tensile strength and thermal stability compared to conventional polymers.

The physical properties of CAS 2060062-83-9 are also worth noting. Its melting point and solubility characteristics make it suitable for various chemical processes. The compound's stability under different conditions has been thoroughly investigated to ensure its safe handling and application in industrial settings.

In conclusion, 2-Ethyl-4-(2,2,3,3-tetramethylcyclopropyl)-1,3-thiazole, with its unique molecular architecture and versatile properties, represents a valuable addition to the arsenal of compounds available for chemical research and development. Its potential applications span across multiple disciplines, from drug discovery to materials science. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.